2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide

• Molecular Formula: C16H15Cl2NO4
• Molecular Weight: 356.2 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C16H15Cl2NO4/c1-21-14-6-4-11(8-15(14)22-2)19-16(20)9-23-13-5-3-10(17)7-12(13)18/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: IKYXHNFGPGGUQK-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl)OC

Description

2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide, also known as dicamba, is a synthetic herbicide that has been widely used in agriculture for weed control. It was first introduced in 1967 and has since become one of the most commonly used herbicides in the world. Dicamba is primarily used to control broadleaf weeds in crops such as soybeans, cotton, and corn.

Mechanism of Action

Dicamba works by disrupting the growth of plants. It is absorbed through the leaves and stems of the plant, and then translocated to the growing points of the plant. Once inside the plant, 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide causes abnormal growth and eventually leads to the death of the plant.
Biochemical and Physiological Effects:
Dicamba has been found to have a range of biochemical and physiological effects on plants. It has been shown to inhibit the activity of enzymes involved in the synthesis of amino acids and proteins, leading to a reduction in plant growth. Additionally, 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide has been found to disrupt the normal functioning of plant hormones, leading to abnormal growth and development.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and has a high level of purity. Additionally, 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide has a long shelf life and can be stored for extended periods of time without significant degradation. However, 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide can be expensive to produce, and its effectiveness can vary depending on the type of plant being studied.

Future Directions

There are several areas of future research for 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide. One area of interest is the development of new formulations of 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide that are more effective against resistant weeds. Additionally, researchers are exploring the use of 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide in combination with other herbicides to improve weed control. Finally, there is interest in exploring the potential of 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide as a tool for studying plant growth and development, as well as its potential use in other areas of agriculture.

Synthesis Methods

Dicamba is synthesized by reacting 2,4-dichlorophenol with 3,4-dimethoxyaniline in the presence of acetic anhydride and sulfuric acid. The resulting product is then purified to obtain pure 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide.

Scientific Research Applications

Dicamba has been extensively studied for its effectiveness in controlling weeds in various crops. Research has shown that 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide is highly effective against a wide range of broadleaf weeds, including those that have become resistant to other herbicides. Additionally, 2-(2,4-dichlorophenoxy)-N-(3,4-dimethoxyphenyl)acetamide has been found to have a relatively low environmental impact compared to other herbicides.